Unii-0JD3P48M9V

• CAS RN: 1256390-53-0
• Molecular Formula: C42H52N8O8
• Molecular Weight: 796.926
• IUPAC Name: methyl ((S)-1-((S)-8-(4-(4'-(2-((S)-1-((methoxycarbonyl)-L-valyl)pyrrolidin-2-yl)-1H-imidazol-4-yl)-[1,1'-biphenyl]-4-yl)-1H-imidazol-2-yl)-1,4-dioxa-7-azaspiro[4.4]nonan-7-yl)-3-methyl-1-oxobutan-2-yl)carbamate
• InChI: InChI=1S/C42H52N8O8/c1-24(2)34(47-40(53)55-5)38(51)49-17-7-8-32(49)36-43-21-30(45-36)28-13-9-26(10-14-28)27-11-15-29(16-12-27)31-22-44-37(46-31)33-20-42(57-18-19-58-42)23-50(33)39(52)35(25(3)4)48-41(54)56-6/h9-16,21-22,24-25,32-35H,7-8,17-20,23H2,1-6H3,(H,43,45)(H,44,46)(H,47,53)(H,48,54)/t32-,33-,34-,35-/m0/s1
• InChI Key: YMCAVGXTSCNFDE-BBACVFHCSA-N
• SMILES: O=C(OC)N[C@@H](C(C)C)C(N([C@H](C1=NC(C2=CC=C(C3=CC=C(C4=CNC([C@H]5N(C([C@H](C(C)C)NC(OC)=O)=O)CCC5)=N4)C=C3)C=C2)=CN1)C6)CC76OCCO7)=O
• Appearance: Solid powder
• solubility: Soluble in DMSO
• synonyms: GSK-2336805; GSK 2336805; GSK2336805; GSK-805; JNJ-56914845; GSK805; JNJ56914845.

Description

GSK-2336805, also known as GSK-805;  JNJ-56914845, is a HCV NS5A inhibitor potentially for the treatment of HCV infection. . GSK2336805 retained activity on chimeric replicons containing NS5A patient sequences from genotype 1 and patient and consensus sequences for genotypes 4 and 5 and part of genotype 6. Combination and cross-resistance studies demonstrated that GSK2336805 could be used as a component of a multidrug HCV regimen either with the current standard of care or in combination with compounds with different mechanisms of action that are still progressing through clinical development.

Scientific Research Applications

Nanoparticle Synthesis

The development of novel materials, including the synthesis of inorganic nanoparticles, is a key area of research in chemistry and material science. Studies have shown advancements in the liquid-phase syntheses of these nanoparticles, highlighting their significance in various industrial and technological applications, such as in the electronics industry (Cushing, Kolesnichenko, & O'Connor, 2004).

Thin Film Research

Research on thin films of UN and U2N3, prepared by reactive DC sputtering, has contributed significantly to the understanding of their electronic states and properties. This research is crucial in materials science, particularly in developing materials with specific electronic characteristics (Black et al., 2001).

Educational Programs in Scientific Research

Educational programs aimed at translating scientific research into practical innovations and ventures are crucial. Programs like the National Collegiate Inventors and Innovators Alliance focus on experiential learning in STEM and entrepreneurship, bridging the gap between academic research and real-world applications (Giordan et al., 2011).

Nanosatellite Development

The University Nanosat Program (UNP) exemplifies the integration of academic research and practical application in aerospace. This program involves the development and deployment of student-built nanosatellites, contributing significantly to space research and education (Hunyadi et al., 2004).

Collaborative Environments for Environmental Modeling

Developing collaborative working environments for large scientific applications, like the Unified Air Pollution Model (UNI-DEM), is essential for remote development and data sharing among geographically dispersed scientists. This research enhances the efficiency and effectiveness of large-scale environmental modeling projects (Şahin et al., 2009).

Global Income Inequality Research

Standardizing databases for cross-national research, such as the Standardized World Income Inequality Database (SWIID), which standardizes the United Nations University database, enables more comprehensive and comparable research on global income inequality (Solt, 2009).

Uranium-Nitrogen-Oxygen Systems under Irradiation

Studies on the phase and defect evolution in uranium-nitrogen-oxygen systems under irradiation have significant implications for nuclear energy systems. This research provides valuable insights into the early stages of microstructure evolution under irradiation, which is crucial for the development of advanced nuclear fuels (He et al., 2021).

Wireless Communication Technologies

Developments in wireless communication technologies, such as dual-band front-ends operating in specific frequency bands, are a product of research in electrical and computer engineering. This research contributes to the advancement of wireless LAN, Wi-Fi, and Bluetooth technologies (Li, Quintal, & Kenneth, 2004).